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Compound of Interest

Compound Name: 1-Aminoanthracene

Cat. No.: B165094

An In-Depth Technical Guide to 1-Aminoanthracene: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides a
focused overview of the molecular weight and chemical formula for 1-Aminoanthracene, a
compound of interest in various research applications.

Core Molecular Data

1-Aminoanthracene is an aromatic amine derived from anthracene. Its fundamental
properties, including molecular formula and weight, are crucial for stoichiometric calculations,
analytical characterization, and experimental design. The empirical formula for 1-
Aminoanthracene is C14H11N.[1][2] This indicates that each molecule is composed of 14
carbon atoms, 11 hydrogen atoms, and one nitrogen atom.

The molecular weight of 1-Aminoanthracene is 193.24 g/mol .[1][2][3][4] This value is a critical
parameter for preparing solutions of specific molarity and for interpreting data from mass
spectrometry and other analytical techniques.

Data Summary

For clarity and ease of comparison, the core quantitative data for 1-Aminoanthracene is
summarized in the table below.
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Property Value
Molecular Formula C14H11N
Molecular Weight 193.24 g/mol

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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